![molecular formula C15H12ClNO2S2 B2700332 N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-5-chlorothiophene-2-carboxamide CAS No. 2034442-31-2](/img/structure/B2700332.png)
N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-5-chlorothiophene-2-carboxamide
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Overview
Description
The compound is a complex organic molecule that contains a benzo[b]thiophene moiety, a chlorothiophene moiety, and an amide group. Benzo[b]thiophene is a polycyclic aromatic compound that is part of many pharmaceuticals and organic materials .
Synthesis Analysis
While specific synthesis methods for this compound are not available, benzo[b]thiophene derivatives can be synthesized through various methods such as condensation reactions including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis .Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of multiple aromatic rings and functional groups. The benzo[b]thiophene and chlorothiophene moieties would contribute to the planarity and conjugation of the molecule .Chemical Reactions Analysis
The compound, due to the presence of the benzo[b]thiophene moiety, could potentially undergo reactions typical of aromatic compounds, such as electrophilic aromatic substitution .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple aromatic rings could contribute to its stability, while the amide group could participate in hydrogen bonding .Scientific Research Applications
Chemoselective Synthesis
A study on the chemoselective N-benzoylation of aminophenols using benzoylisothiocyanates illustrates the chemical versatility of thiophene derivatives. This process yields N-(2-hydroxyphenyl)benzamides, demonstrating the compounds' potential in synthesizing biologically interesting molecules through chemoselective methods (Singh, Lakhan, & Singh, 2017).
Antimicrobial Evaluation and Docking Studies
Another research highlights the synthesis, characterization, antimicrobial evaluation, and docking studies of thiophene-carboxamide derivatives. These compounds were evaluated for their antimicrobial properties, showing the biomedical research applications of thiophene derivatives (Talupur, Satheesh, & Chandrasekhar, 2021).
Heterocyclic Synthesis
The synthesis and functionalization of thiophene derivatives to yield heterocyclic compounds are explored in studies on thiophenylhydrazonoacetates and benzo[b]thiophenes. These works detail the methodologies for creating a variety of nitrogen nucleophiles, emphasizing the compounds' roles in the synthesis of heterocyclic structures (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).
Molecular Docking and Biological Evaluation
The design, synthesis, and preliminary biological evaluation of N-hydroxy-4-(3-phenylpropanamido)benzamide derivatives, including thiophene-substituted variants, for their histone deacetylase inhibitory activity highlight the potential of thiophene derivatives in the development of novel therapeutic agents. These derivatives exhibit promising antiproliferative activity, demonstrating the importance of thiophene derivatives in medicinal chemistry research (Jiao, Fang, Wang, Guan, Yuan, & Xu, 2009).
Supramolecular Chemistry
Research into the packing motifs of thiophene derivatives, such as the study on the structure of N,N',N"-tris(2-methoxyethyl)benzene-1,3,5-tricarboxamide, offers insights into their potential applications in supramolecular chemistry and material science. The self-assembly of aryl rings into π-stacks surrounded by triple helical networks of hydrogen bonds suggests applications in the design of novel materials and columnar liquid crystals (Lightfoot, Mair, Pritchard, & Warren, 1999).
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-5-chlorothiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClNO2S2/c16-14-6-5-13(21-14)15(19)17-7-11(18)10-8-20-12-4-2-1-3-9(10)12/h1-6,8,11,18H,7H2,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMHLLASMDQWJQO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CS2)C(CNC(=O)C3=CC=C(S3)Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClNO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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